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Compound of Interest

Compound Name: 2-(Boc-amino)pyridine

Cat. No.: B125846 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-(Boc-amino)pyridine. It outlines

the necessary personal protective equipment (PPE), safe handling procedures, and disposal

plans to ensure a secure laboratory environment.

Physicochemical and Hazard Information
2-(Boc-amino)pyridine is a white to off-white solid organic compound.[1] It is crucial to

understand its properties and hazards to handle it safely.

Property Value Source

Chemical Formula C₁₀H₁₄N₂O₂ [2]

Molar Mass 194.23 g/mol [2]

Melting Point 91-96 °C

Appearance Solid (white or off-white) [1]

Solubility

Good solubility in organic

solvents like dichloromethane

and DMF; limited solubility in

water.

[1]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

mark)
Warning

H302: Harmful if

swallowed.[2]

Skin Sensitization

(Category 1)

GHS07 (Exclamation

mark)
Warning

H317: May cause an

allergic skin reaction.

[2]

Skin

Corrosion/Irritation

(Category 2)

GHS07 (Exclamation

mark)
Warning

H315: Causes skin

irritation.[2]

Serious Eye

Damage/Eye Irritation

(Category 2)

GHS07 (Exclamation

mark)
Warning

H319: Causes serious

eye irritation.[2]

Specific target organ

toxicity, single

exposure (Respiratory

tract irritation)

GHS07 (Exclamation

mark)
Warning

H335: May cause

respiratory irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety

when handling 2-(Boc-amino)pyridine. The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Boc-amino_pyridine
https://www.benchchem.com/product/b125846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option. Always inspect

gloves for integrity before use.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles.

Essential for protecting against

splashes and dust.[3] A face

shield should be used in

conjunction with goggles when

there is a higher risk of

splashing.[4]

Body Flame-retardant lab coat
Protects skin and personal

clothing from contamination.[3]

Respiratory NIOSH-approved respirator

Required when engineering

controls are insufficient or

when dusts are generated.[5]

The specific type of respirator

should be selected based on

the potential for airborne

exposure.

Experimental Protocol: Safe Handling of 2-(Boc-
amino)pyridine
Adherence to a strict experimental protocol is vital for minimizing risks.

1. Engineering Controls:

Always handle 2-(Boc-amino)pyridine in a well-ventilated area.[1]

A certified chemical fume hood is required for all manipulations that may generate dust or

aerosols.[5]

2. Handling and Storage:
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Avoid contact with skin and eyes.[6]

Do not breathe dust.

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1]

3. First Aid Measures:

If swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor/physician.[6]

If on skin: Wash with plenty of soap and water.[7] If skin irritation or a rash occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[7][8]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor/physician if you feel unwell.[8]

Operational Plans: Spill and Disposal
Chemical Spill Workflow

The following diagram outlines the procedural steps for managing a spill of 2-(Boc-
amino)pyridine.
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Diagram 1: Chemical Spill Workflow for 2-(Boc-amino)pyridine

Immediate Response

Containment & Cleanup (with appropriate PPE)

Final Steps
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Assess the Spill

Cover with Inert Absorbent Material

If spill is manageable

Collect Waste into a Labeled Container

Decontaminate the Area

Dispose of Waste as Hazardous Report the Incident
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Caption: Workflow for responding to a chemical spill.

Disposal Plan

Waste containing 2-(Boc-amino)pyridine must be treated as hazardous waste.
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1. Waste Segregation and Collection:

Do not dispose of 2-(Boc-amino)pyridine down the drain or in regular trash.[9]

Collect all waste material (including contaminated absorbents from spills) in a designated,

properly sealed, and clearly labeled hazardous waste container.[9] The container should be

made of a compatible material like high-density polyethylene (HDPE) or glass.[9]

2. Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"2-(Boc-amino)pyridine".[9]

Include the date when the waste was first added.[9]

3. Storage:

Store the hazardous waste container in a designated, secure area, away from incompatible

materials.

4. Disposal:

Arrange for the disposal of the hazardous waste through a licensed environmental waste

management company, in accordance with all local, regional, and national regulations.[6]

Standard Operating Procedure (SOP)
The following diagram illustrates the standard operating procedure for the routine use of 2-
(Boc-amino)pyridine in a laboratory setting.
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Diagram 2: Standard Operating Procedure for Handling 2-(Boc-amino)pyridine
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Caption: Step-by-step process for safe laboratory use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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